Cas no 24168-42-1 (2-(naphthalen-1-yl)propanenitrile)

• Product Name: 2-(naphthalen-1-yl)propanenitrile
• CAS No: 24168-42-1
• MF: C₁₃H₁₁N
• MW: 181.233143091202
• CID: 267062
• PubChem ID: 91132
• Update Time: 2025-06-15

2-(naphthalen-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetonitrile,a-methyl-
• α-Methylnaphthalene-1-acetonitrile
• 2-(naphthalen-1-yl)propanenitrile
• alpha-Methylnaphthalene-1-acetonitrile
• EINECS 246-049-3
• SCHEMBL10399086
• DTXSID00946994
• CS-0237767
• NS00050034
• 24168-42-1
• EN300-1868396
• 2-(1'-naphthyl)propionitrile
• 2-naphthalen-1-ylpropanenitrile

• Inchi： 1S/C13H11N/c1-10(9-14)12-8-4-6-11-5-2-3-7-13(11)12/h2-8,10H,1H3
• InChI Key： VQRBAFPBJMOCCK-UHFFFAOYSA-N
• SMILES： N#CC(C)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 181.089149
• Monoisotopic Mass: 181.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.085
• Boiling Point: 333.1°Cat760mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.613

Additional information on 2-(naphthalen-1-yl)propanenitrile

Comprehensive Overview of 2-(Naphthalen-1-yl)propanenitrile (CAS No. 24168-42-1): Properties, Applications, and Industry Insights

2-(Naphthalen-1-yl)propanenitrile (CAS No. 24168-42-1) is a specialized organic compound featuring a naphthalene core linked to a propanenitrile moiety. This structure grants it unique chemical properties, making it valuable in synthetic chemistry and material science. The compound's nitrile functional group enhances its reactivity, enabling diverse transformations in pharmaceutical intermediates and agrochemical synthesis. Researchers frequently explore its role in catalysis and polymer modification, aligning with trends in sustainable chemistry and green synthesis.

In recent years, the demand for high-purity nitrile derivatives like 2-(Naphthalen-1-yl)propanenitrile has surged due to their applications in OLED materials and liquid crystal displays (LCDs). Its aromatic stability and electron-transport properties are critical for advanced optoelectronic devices, a hotspot in nanotechnology research. Industry reports highlight its potential in flexible electronics, addressing consumer interest in foldable screens and wearable technology.

The synthesis of CAS No. 24168-42-1 typically involves Friedel-Crafts alkylation or palladium-catalyzed coupling, methods optimized for scalability and minimal byproducts. Environmental concerns have driven innovations in solvent-free reactions and biocatalysis, reflecting the broader shift toward eco-friendly manufacturing. Analytical techniques such as HPLC and GC-MS ensure quality control, meeting stringent standards for pharmaceutical-grade intermediates.

Beyond electronics, 2-(Naphthalen-1-yl)propanenitrile is investigated for flavor and fragrance applications. Its naphthalene backbone contributes to complex scent profiles, appealing to the cosmetics industry. Patent databases reveal growing interest in its derivatives for long-lasting perfumes and antimicrobial coatings, tapping into the wellness trend.

Regulatory compliance for CAS 24168-42-1 adheres to REACH and FDA guidelines, with suppliers emphasizing SDS transparency and traceability. Safety data underscores proper handling to avoid skin irritation, though it is not classified as hazardous under current regulations. Storage recommendations include anhydrous conditions to prevent hydrolysis of the nitrile group.

Market analysts project steady growth for naphthalene-based nitriles, fueled by R&D in bioactive molecules and energy storage. FAQs from academic and industrial circles often focus on its solubility in polar solvents and compatibility with Grignard reagents, highlighting its versatility. Forums also discuss its potential in metal-organic frameworks (MOFs), a cutting-edge area in carbon capture research.

In summary, 2-(Naphthalen-1-yl)propanenitrile exemplifies the intersection of traditional organic chemistry and modern technological demands. Its adaptability across sectors—from electronics to cosmetics—positions it as a compound of enduring relevance, with innovation pathways aligned with global sustainability goals.